Cas no 635682-02-9 (3-(3-Chlorophenyl)cyclopentanone)

• Product Name: 3-(3-Chlorophenyl)cyclopentanone
• CAS No: 635682-02-9
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• MDL: MFCD11935468
• CID: 4088113
• PubChem ID: 12039787
• Update Time: 2025-10-28

3-(3-Chlorophenyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-(3-chlorophenyl)-
• 3-(3-CHLOROPHENYL)CYCLOPENTANONE
• 3-(3-Chlorophenyl)cyclopentan-1-one
• AKOS013846208
• 635682-02-9
• CS-0242510
• EN300-250623
• MFCD11935468
• AS-36320
• SCHEMBL14248156
• KAB68202
• 854-943-5
• 3-(3-Chlorophenyl)cyclopentanone

• MDL： MFCD11935468
• Inchi： 1S/C11H11ClO/c12-10-3-1-2-8(6-10)9-4-5-11(13)7-9/h1-3,6,9H,4-5,7H2
• InChI Key： MAFXUOFXJARAPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CC(CC1)=O

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-Chlorophenyl)cyclopentanone

3-(3-Chlorophenyl)cyclopentanone: An Overview of CAS No. 635682-02-9

3-(3-Chlorophenyl)cyclopentanone (CAS No. 635682-02-9) is a cyclic ketone compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentanone ring substituted with a 3-chlorophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate and potential lead compound in various applications.

The synthesis of 3-(3-Chlorophenyl)cyclopentanone has been extensively studied, with several methods reported in the literature. One common approach involves the cyclization of an appropriate precursor, such as a substituted cyclopentene or cyclopentanone derivative, followed by functional group manipulation to introduce the 3-chlorophenyl substituent. Recent advancements in catalytic methods have also facilitated the efficient and selective synthesis of this compound, contributing to its broader availability for research purposes.

In the realm of medicinal chemistry, 3-(3-Chlorophenyl)cyclopentanone has shown promise as a scaffold for the development of novel therapeutic agents. Its structural diversity allows for the exploration of various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, derivatives of this compound have been investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to fine-tune the substituents on the cyclopentanone ring and the phenyl group provides a versatile platform for optimizing pharmacological properties.

Recent studies have also highlighted the role of 3-(3-Chlorophenyl)cyclopentanone in modulating specific cellular pathways. For example, it has been shown to interact with certain enzymes and receptors, leading to altered signaling cascades that can influence cell survival and function. This makes it a valuable tool for understanding complex biological processes and identifying potential targets for drug discovery.

The physicochemical properties of 3-(3-Chlorophenyl)cyclopentanone are well-documented and contribute to its utility in various applications. It is typically a solid at room temperature with a melting point ranging from 75°C to 78°C. Its solubility in organic solvents such as dichloromethane and ethanol makes it amenable to a wide range of synthetic transformations and analytical techniques. Additionally, its stability under standard laboratory conditions ensures reliable handling and storage.

In terms of safety and handling, while 3-(3-Chlorophenyl)cyclopentanone is not classified as a hazardous material, standard precautions should be taken when working with it in laboratory settings. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, it is important to follow established guidelines for waste disposal to ensure environmental safety.

The future prospects for 3-(3-Chlorophenyl)cyclopentanone are promising, driven by ongoing research efforts aimed at expanding its applications in both fundamental science and practical medicine. As new synthetic methodologies continue to emerge, the accessibility and versatility of this compound are expected to grow, further solidifying its importance in the scientific community.

In conclusion, 3-(3-Chlorophenyl)cyclopentanone (CAS No. 635682-02-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and diverse biological activities make it an intriguing subject for further investigation and development. As researchers continue to explore its properties and applications, it is likely that new insights and innovations will emerge, contributing to advancements in chemistry and medicine.